Tert-butyl 2-formyl-5,5-dimethylmorpholine-4-carboxylate

• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: tert-butyl 2-formyl-5,5-dimethylmorpholine-4-carboxylate
• InChI: InChI=1S/C12H21NO4/c1-11(2,3)17-10(15)13-6-9(7-14)16-8-12(13,4)5/h7,9H,6,8H2,1-5H3
• InChI Key: VSPISBFAGNNNJG-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(CN1C(=O)OC(C)(C)C)C=O)C

Description

Tert-butyl 2-formyl-5,5-dimethylmorpholine-4-carboxylate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To as solution of tert-butyl 2-(hydroxymethyl)-5,5-dimethylmorpholine-4-carboxylate (2.0 g, 8.15 mmol) in dichloromethane (25 mL) was added Dess-Martin periodinane (4.15 g, 9.78 mmol) slowly over 10 minutes and the mixture was stirred at room temperature 3 hours. Saturated sodium bicarbonate solution was added and the mixture extracted with dichloromethane. The dichloromethane layer was washed with water and brine, dried over sodium sulfate, filtered, and concentrated to afford the title compound. LCMS: 144.0 (M+H-Boc).